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Compound of Interest

Compound Name:
1,3-Dibromo-2-(4-

bromophenoxy)benzene

Cat. No.: B071230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2-(4-
bromophenoxy)benzene, a halogenated aromatic ether. Due to the limited publicly available

information specifically detailing the initial discovery and extensive application of this

compound, this document focuses on its fundamental properties, a proposed synthetic pathway

based on established chemical principles, and a generalized experimental workflow for its

preparation and characterization.

Core Compound Data
1,3-Dibromo-2-(4-bromophenoxy)benzene is a tribrominated diphenyl ether. Its key

identifiers and physicochemical properties are summarized below.
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Property Value Reference

CAS Number 189084-60-4 [1]

Molecular Formula C₁₂H₇Br₃O [1]

Molecular Weight 406.9 g/mol [1]

Canonical SMILES
C1=CC(=C(C(=C1)Br)OC2=C

C=C(C=C2)Br)Br
[1]

InChI Key Not available

Predicted XlogP 5.5 [2]

Appearance Solid (predicted)

Proposed Synthesis and Discovery Context
While a specific seminal publication detailing the "discovery" of 1,3-Dibromo-2-(4-
bromophenoxy)benzene is not readily identifiable in the public domain, its structure suggests

a logical synthetic route grounded in well-established organic chemistry reactions. The

formation of the diaryl ether linkage is likely achieved through an Ullmann condensation, a

copper-catalyzed reaction between a phenol and an aryl halide. Subsequent bromination of the

resulting diaryl ether would then yield the final product.

A plausible synthetic pathway would involve two main steps:

Ullmann Ether Synthesis: Reaction of 2,6-dibromophenol with 1-bromo-4-iodobenzene (or a

similarly activated 4-bromophenyl halide) in the presence of a copper catalyst and a base.

Electrophilic Aromatic Bromination: Introduction of the third bromine atom onto the phenoxy

ring via electrophilic substitution using a suitable brominating agent.

This proposed pathway is illustrated in the workflow diagram below.
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Proposed Synthesis Workflow

Purification & Characterization

2,6-Dibromophenol

Ullmann Condensation
(Cu catalyst, Base, Heat)

4-Bromoiodobenzene

2-(4-Bromophenoxy)-1,3-dibromobenzene
(Intermediate Diaryl Ether)

Electrophilic Bromination

1,3-Dibromo-2-(4-bromophenoxy)benzene

Crude Product

Brominating Agent
(e.g., Br2, NBS)

Column Chromatography

Pure Product

Spectroscopic Analysis
(NMR, MS, IR)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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